Cas no 18525-99-0 (Phenol,4,4'-thiobis[2,6-dimethyl-)

• Product Name: Phenol,4,4'-thiobis[2,6-dimethyl-
• CAS No: 18525-99-0
• MF: C₁₆H₁₈O₂S
• MW: 274.377923488617
• MDL: MFCD00797321
• CID: 237324
• PubChem ID: 87692
• Update Time: 2025-04-19

Phenol,4,4'-thiobis[2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3,5-dimethylphenyl)sulfanyl-2,6-dimethylphenol
• 4,4'-thiobis[2,6-xylenol]
• 2,6,2',6'-Tetramethyl-4,4'-sulfandiyl-di-phenol
• 2,6,2',6'-tetramethyl-4,4'-sulfanediyl-di-phenol
• EINECS 242-401-5
• 4,4'-Thiodi(2,6-xylenol)
• 4,4'-Thiodi(2,6-dimethylphenol)
• 4,4'-Thiobis(2,6-dimethylphenol)
• 4,4zzhlxy-Thiodi(2,6-dimethylphenol)
• MFCD00797321
• 4,4/'-thiobis[2,6-xylenol]
• DTXSID20171761
• NS00026076
• JPSMTGONABILTP-UHFFFAOYSA-N
• Phenol, 4,4'-thiobis[2,6-dimethyl-
• 4,4'-Thio-bis(2,6-dimethylphenol)
• 4,4'-Thiobis(2,6-xylenol)
• 18525-99-0
• SCHEMBL70958
• Phenol,4,4'-thiobis[2,6-dimethyl-

• MDL： MFCD00797321
• Inchi： 1S/C16H18O2S/c1-9-5-13(6-10(2)15(9)17)19-14-7-11(3)16(18)12(4)8-14/h5-8,17-18H,1-4H3
• InChI Key： JPSMTGONABILTP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=C(C)C=1)O)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 274.10300
• Monoisotopic Mass: 274.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.76000
• LogP: 4.48260